Cas no 106273-86-3 (1-tert-butyl-3,5-dimethyl-2-nitrobenzene)

• Product Name: 1-tert-butyl-3,5-dimethyl-2-nitrobenzene
• CAS No: 106273-86-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 1174014
• PubChem ID: 19743313
• Update Time: 2025-04-20

1-tert-butyl-3,5-dimethyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-3,5-dimethyl-2-nitrobenzene
• SureCN4913846
• 3-nitro-2,6-dimethyl-4- tert-butyl benzene
• 4-Nitro-1,3-dimethyl-5-tert.-butyl-benzol
• Benzene, 1-(1,1-dimethylethyl)-3,5-dimethyl-2-nitro-
• 3-nitro-2,6-dimethyl-4-tert-butyl benzene
• CTK0G3516
• 1-tert-butyl-3,5-dimethyl-2-nitro-benzene
• ACMC-20m9yd
• 1-tert-Butyl-3,5-dimethyl-2-nitro-benzol
• SureCN4913846; 3-nitro-2,6-dimethyl-4- tert-butyl benzene; 4-Nitro-1,3-dimethyl-5-tert.-butyl-benzol; Benzene, 1-(1,1-dimethylethyl)-3,5-dimethyl-2-nitro-; 3-nitro-2,6-dimethyl-4-tert-butyl benzene; CTK0G3516; 1-tert-butyl-3,5-dimethyl-2-nitro-benzene; ACMC-20m9yd; 1-tert-Butyl-3,5-dimethyl-2-nitro-benzol;
• DTXSID30599477
• SCHEMBL4913846
• 106273-86-3

• Inchi： 1S/C12H17NO2/c1-8-6-9(2)11(13(14)15)10(7-8)12(3,4)5/h6-7H,1-5H3
• InChI Key： MAXOFIZMGUQLFG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC(C)=CC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14